(5-Chloro-2-fluoro-3-methoxyphenyl)(methyl)sulfane

• Molecular Formula: C8H8ClFOS
• Molecular Weight: 206.67 g/mol
• IUPAC Name: 5-chloro-2-fluoro-1-methoxy-3-methylsulfanylbenzene
• InChI: InChI=1S/C8H8ClFOS/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,1-2H3
• InChI Key: GXBHNALXBTWXSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)Cl)SC)F

Description

(5-Chloro-2-fluoro-3-methoxyphenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C8H8ClFOS and its molecular weight is 206.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-chloro-1-fluoro-2-methoxybenzene (2.0 g) and THF (dry) (100 mL) was added sec-butyllithium (1.04 mol/L cyclohexane solution, 23.95 mL) dropwise over a period of 45 min at −78° C. After stirring at −78° C. for 30 min, to the mixture was added dimethyl disulfide (2.468 mL) at the same temperature. The mixture was stirred at −78° C. for 1.5 h under argon atmosphere. The mixture was quenched with saturated aqueous NH4Cl at −78° C. and extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give a solid. The solid was washed with hexane to give the title compound (1.77 g).